Cas no 80444-75-3 (2-Pyrrolidinone, 1-ethyl-5-octyl-)
80444-75-3 structure
Product Name:2-Pyrrolidinone, 1-ethyl-5-octyl-
CAS No:80444-75-3
MF:C14H27NO
MW:225.370284318924
CID:705611
PubChem ID:12771040
Update Time:2025-04-19
2-Pyrrolidinone, 1-ethyl-5-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 1-ethyl-5-octyl-
- 1-ethyl-5-octylpyrrolidin-2-one
- SCHEMBL11364946
- DTXSID10509453
- 80444-75-3
-
- Inchi: 1S/C14H27NO/c1-3-5-6-7-8-9-10-13-11-12-14(16)15(13)4-2/h13H,3-12H2,1-2H3
- InChI Key: TXBGBSIYQLNVHI-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCCCCCCC)N1CC
Computed Properties
- Exact Mass: 225.209264485g/mol
- Monoisotopic Mass: 225.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 20.3Ų
2-Pyrrolidinone, 1-ethyl-5-octyl- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
80444-75-3 (2-Pyrrolidinone, 1-ethyl-5-octyl-) Related Products
- 2602-61-1(N,N-Diethyldecanamide)
- 2687-91-4(N-Ethylpyrrolidinone)
- 3352-87-2(N,N-Diethyldodecanamide)
- 2687-94-7(1-Octyl-2-pyrrolidone)
- 2687-96-9(1-Dodecyl-2-pyrrolidinone)
- 2556-73-2(N-Methylcaprolactam)
- 3470-98-2(1-Butylpyrrolidin-2-one)
- 872-50-4(N-Methylpyrrolidone)
- 996-97-4(N,N-Diethyloctanamide)
- 59227-89-3(Laurocapram)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent